[1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone

• IUPAC Name: [1-(2,6-dihydroxybenzoyl)piperidin-3-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C18H18N2O4/c21-14-7-3-8-15(22)16(14)18(24)20-10-4-5-12(11-20)17(23)13-6-1-2-9-19-13/h1-3,6-9,12,21-22H,4-5,10-11H2
• InChI Key: IDAUVFPBYZBZCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=CC=C2O)O)C(=O)C3=CC=CC=N3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

[1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone, also known as DBPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DBPM is a heterocyclic compound that contains a piperidine ring and a pyridine ring, which are connected through a methanone linker.

Scientific Research Applications

[1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has shown potential applications in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has been studied for its potential as an anti-inflammatory and anti-cancer agent. In pharmacology, [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has been investigated for its potential as a modulator of G protein-coupled receptors. In neuroscience, [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has been studied for its potential as a neuroprotective agent and a modulator of neurotransmitter release.

Mechanism of Action

The mechanism of action of [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone is not fully understood, but it is believed to involve the modulation of G protein-coupled receptors. [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has been shown to bind to the dopamine D2 receptor and the adenosine A1 receptor, which are both G protein-coupled receptors. [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone may also modulate the activity of other G protein-coupled receptors, such as the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone are dependent on the specific receptor it binds to and the cellular context in which it is used. [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone has also been shown to modulate neurotransmitter release and protect neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone in lab experiments is its ability to modulate G protein-coupled receptors, which are involved in many physiological processes. [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone is also relatively easy to synthesize and purify. However, one limitation of using [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone in lab experiments is its potential for off-target effects, as it may bind to other receptors in addition to its intended target. Additionally, the mechanism of action of [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone. One direction is to further investigate its potential as an anti-inflammatory and anti-cancer agent. Another direction is to study its effects on other G protein-coupled receptors and their downstream signaling pathways. Additionally, the development of more specific [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone analogs may help to elucidate its mechanism of action and reduce off-target effects.

Synthesis Methods

The synthesis of [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone involves the reaction of 2,6-dihydroxybenzoic acid with piperidine and pyridine-2-carbaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction and yields [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone as a white crystalline solid. The purity and yield of [1-(2,6-dihydroxybenzoyl)piperidin-3-yl](pyridin-2-yl)methanone can be improved through recrystallization and purification techniques.